Cas no 1455037-43-0 (trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid)

• Product Name: trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid
• CAS No: 1455037-43-0
• MF: C₆H₉FO₂
• MW: 132.132865667343
• MDL: MFCD28969665
• CID: 4553824
• PubChem ID: 89814304
• Update Time: 2025-08-02

trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-3-FLUORO-3-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• cis-3-Fluoro-3-methylcyclobutanecarboxylic acid
• cyclobutanecarboxylic acid, 3-fluoro-3-methyl-, trans-
• AKOS030235550
• SB22364
• DB-090258
• 1613330-60-1
• 1455037-43-0
• P15017
• 1455037-45-2
• 3-Fluoro-3-methyl-cyclobutanecarboxylic acid
• EN300-124603
• cyclobutanecarboxylic acid, 3-fluoro-3-methyl-
• (1r,3r)-3-fluoro-3-methylcyclobutanecarboxylic acid
• F2147-5292
• EN300-7332583
• BCP34553
• CS-0054535
• SY122042
• SB22365
• MFCD28502422
• CS-0047787
• Cyclobutanecarboxylic acid, 3-fluoro-3-methyl-, cis-
• AKOS025289820
• 3-Fluoro-3-methylcyclobutanecarboxylic acid
• SCHEMBL15270540
• MFCD28969665
• (1s,3s)-3-fluoro-3-methylcyclobutanecarboxylic acid
• trans-3-Fluoro-3-methylcyclobutanecarboxylic acid
• ZABOQQDLGWHBIE-UHFFFAOYSA-N
• SB18580
• SCHEMBL15270871
• BS-42752
• cis 3-fluoro-3-methylcyclobutanecarboxylic acid
• AS-43621
• SCHEMBL15270670
• (1S,3R)-3-FLUORO-3-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• 3-fluoro-3-methylcyclobutane-1-carboxylic acid
• AS-43622
• cis-3-Fluoro-3-methylcyclobutane-1-carboxylic acid
• SCHEMBL21672968
• AKOS030235549
• MFCD29477491
• trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid

• MDL： MFCD28969665
• Inchi： 1S/C6H9FO2/c1-6(7)2-4(3-6)5(8)9/h4H,2-3H2,1H3,(H,8,9)
• InChI Key： ZABOQQDLGWHBIE-UHFFFAOYSA-N
• SMILES： FC1(C)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 132.05865769g/mol
• Monoisotopic Mass: 132.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Additional information on trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid

Research Briefing on trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid (CAS: 1455037-43-0)

In recent years, the compound trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid (CAS: 1455037-43-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated cyclobutane derivative has shown promising potential as a building block in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The unique structural features of this compound, including its rigid cyclobutane ring and strategically placed fluorine atom, make it an attractive candidate for drug discovery programs targeting various diseases.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid in the development of small molecule inhibitors for protein-protein interactions (PPIs). The researchers demonstrated that incorporation of this fluorinated cyclobutane moiety into peptide mimetics significantly enhanced binding affinity and metabolic stability compared to non-fluorinated analogs. The study utilized a combination of X-ray crystallography and molecular dynamics simulations to elucidate the structural basis for these improvements, revealing key interactions between the fluorine atom and target protein residues.

Another important application of this compound was reported in a Nature Communications paper focusing on the development of positron emission tomography (PET) tracers. The research team synthesized fluorine-18 labeled derivatives of trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid and evaluated their potential as imaging agents for neurological disorders. The results showed excellent blood-brain barrier penetration and target specificity, suggesting potential applications in the diagnosis and monitoring of neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, several novel methodologies have been developed for the efficient preparation of trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid and its derivatives. A recent Organic Letters publication described a catalytic asymmetric synthesis route that provides access to enantiomerically pure forms of the compound. This advancement is particularly significant as it enables the exploration of stereospecific biological effects, which could lead to more potent and selective drug candidates.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in the past two years covering its use in various therapeutic areas. One notable application is in the development of antiviral agents, where the fluorinated cyclobutane core has been incorporated into novel nucleoside analogs showing activity against RNA viruses. The unique electronic properties imparted by the fluorine atom appear to play a crucial role in the mechanism of action of these compounds.

Looking forward, trans-3-fluoro-3-methylcyclobutane-1-carboxylic acid continues to be a valuable scaffold in medicinal chemistry. Current research directions include its application in the development of covalent inhibitors, where the fluorine atom can serve as a leaving group in targeted covalent modification strategies. Additionally, its potential in the design of proteolysis targeting chimeras (PROTACs) is being actively investigated, leveraging its ability to confer favorable physicochemical properties to these complex molecules.